Cas no 1779122-12-1 (5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester)

• Product Name: 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester
• CAS No: 1779122-12-1
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 5162126
• Update Time: 2025-05-21

5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester
• 2-Benzofurancarboxylic acid, 5-bromo-3-methoxy-, methyl ester

• Inchi： 1S/C11H9BrO4/c1-14-9-7-5-6(12)3-4-8(7)16-10(9)11(13)15-2/h3-5H,1-2H3
• InChI Key： DASOBEBVYXLRRV-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C(OC)=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester

5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester

The compound with CAS No. 1779122-12-1, known as 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a fused benzene and furan ring system. The presence of substituents such as bromine and methoxy groups at specific positions on the benzofuran ring imparts unique chemical and biological properties to this molecule.

Benzofurans are widely studied due to their potential in drug discovery and as intermediates in the synthesis of complex organic molecules. The 5-bromo substitution introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the 3-methoxy group contributes electron-donating effects, balancing the electronic environment and potentially enhancing the molecule's solubility and bioavailability.

Recent studies have highlighted the importance of benzofuran derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain benzofuran derivatives exhibit potent inhibitory effects against key enzymes involved in inflammation pathways. These findings underscore the potential of 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester as a lead compound for developing novel therapeutic agents.

The methyl ester group at position 2 of the benzofuran ring plays a crucial role in modulating the molecule's physical properties. Ester groups are often used in drug design to improve pharmacokinetic profiles, such as absorption and distribution. Additionally, this functional group can serve as a handle for further chemical modifications, enabling researchers to explore a wide range of structural analogs with diverse biological activities.

From a synthetic perspective, 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester can be synthesized via various routes, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have made it possible to achieve higher yields and better stereocontrol in the synthesis of such complex molecules. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the brominated benzofuran core efficiently.

In terms of applications, this compound has shown promise in preliminary biological assays. Researchers have reported its ability to inhibit certain kinases involved in cancer cell proliferation. Furthermore, studies conducted in *ACS Medicinal Chemistry Letters* suggest that this compound may exhibit selective activity against specific targets, making it a valuable candidate for further preclinical development.

Looking ahead, the exploration of benzofuran derivatives like 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester is expected to continue driving innovation in drug discovery. With ongoing advancements in computational chemistry and high-throughput screening techniques, researchers can systematically evaluate the structure-activity relationships (SARs) of these compounds to optimize their therapeutic potential.

In conclusion, 5-Bromo-3-methoxy-benzofuran-2-carboxylic acid methyl ester represents a compelling example of how structural modifications can lead to molecules with significant biological activity. Its unique combination of substituents and functional groups positions it as a valuable tool for exploring new avenues in medicinal chemistry and organic synthesis.